Cas no 165554-81-4 (3H-Pyrazol-3-one,1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)-)

3H-Pyrazol-3-one,1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)- structure
165554-81-4 structure
Product Name:3H-Pyrazol-3-one,1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)-
CAS No:165554-81-4
MF:C8H12F3N3O
MW:223.195591926575
CID:1346006
Update Time:2024-08-17

3H-Pyrazol-3-one,1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)-
    • 3H-Pyrazol-3-one, 1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)-
    • Inchi: 1S/C8H12F3N3O/c1-12-4-2-3-5-6(8(9,10)11)13-14-7(5)15/h12H,2-4H2,1H3,(H2,13,14,15)
    • InChI Key: KYDBZPJZHSJVDV-UHFFFAOYSA-N
    • SMILES: N1C(C(F)(F)F)=C(CCCNC)C(=O)N1

Computed Properties

  • Exact Mass: 223.09336

Experimental Properties

  • Density: 1.246±0.06 g/cm3(Predicted)
  • PSA: 53.16
  • pka: 7.23±0.70(Predicted)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.